Cas no 2172084-11-4 (methyl 3-(3-hydroxyoxolan-3-yl)piperidine-3-carboxylate)

• Product Name: methyl 3-(3-hydroxyoxolan-3-yl)piperidine-3-carboxylate
• CAS No: 2172084-11-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6108120
• PubChem ID: 165787269
• Update Time: 2025-10-31

methyl 3-(3-hydroxyoxolan-3-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxyoxolan-3-yl)piperidine-3-carboxylate
• 2172084-11-4
• EN300-1630651

• Inchi： 1S/C11H19NO4/c1-15-9(13)10(3-2-5-12-7-10)11(14)4-6-16-8-11/h12,14H,2-8H2,1H3
• InChI Key： RBSWFEWIDRZTLG-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(C(=O)OC)CNCCC1)O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.8Ų

Additional information on methyl 3-(3-hydroxyoxolan-3-yl)piperidine-3-carboxylate

Comprehensive Overview of Methyl 3-(3-hydroxyoxolan-3-yl)piperidine-3-carboxylate (CAS No. 2172084-11-4)

Methyl 3-(3-hydroxyoxolan-3-yl)piperidine-3-carboxylate (CAS No. 2172084-11-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound combines a piperidine ring with a hydroxyoxolane (tetrahydrofuran) moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and bioactive molecules.

The structural complexity of methyl 3-(3-hydroxyoxolan-3-yl)piperidine-3-carboxylate allows for diverse functionalization, which is critical in modern medicinal chemistry. Its ester group and hydroxyl group provide reactive sites for further modifications, enabling the synthesis of derivatives with tailored properties. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in biomedical research. For instance, its scaffold resembles motifs found in compounds targeting G-protein-coupled receptors (GPCRs), which are pivotal in neurological disorders.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthesis methods. Researchers are exploring catalytic processes and biocatalysis to produce it efficiently, minimizing waste and energy consumption. This approach resonates with the pharmaceutical industry's shift toward environmentally friendly practices, a trend frequently searched by professionals in chemical engineering and drug development.

Another area of interest is the compound's potential in chiral synthesis. The presence of stereocenters in methyl 3-(3-hydroxyoxolan-3-yl)piperidine-3-carboxylate makes it valuable for producing enantiomerically pure drugs, a key focus in asymmetric catalysis. This aligns with frequent searches on chiral intermediates and stereoselective reactions, reflecting the industry's emphasis on precision in drug design.

From a commercial perspective, the demand for high-purity intermediates like this compound is rising, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Its CAS No. 2172084-11-4 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. Suppliers often highlight its batch consistency and scalability, addressing common queries from pharmaceutical manufacturers.

In summary, methyl 3-(3-hydroxyoxolan-3-yl)piperidine-3-carboxylate represents a convergence of structural innovation and practical utility in modern chemistry. Its applications span drug discovery, sustainable synthesis, and chiral technology, making it a compound of enduring relevance. As research progresses, its role in addressing global health challenges and industrial needs will likely expand, solidifying its place in the scientific landscape.